molecular formula C9H16O4 B8753923 Methyl 3,3-dimethoxycyclopentanecarboxylate

Methyl 3,3-dimethoxycyclopentanecarboxylate

Cat. No.: B8753923
M. Wt: 188.22 g/mol
InChI Key: CBVJMGDRQPEDJV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 3,3-dimethoxycyclopentanecarboxylate is a useful research compound. Its molecular formula is C9H16O4 and its molecular weight is 188.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H16O4

Molecular Weight

188.22 g/mol

IUPAC Name

methyl 3,3-dimethoxycyclopentane-1-carboxylate

InChI

InChI=1S/C9H16O4/c1-11-8(10)7-4-5-9(6-7,12-2)13-3/h7H,4-6H2,1-3H3

InChI Key

CBVJMGDRQPEDJV-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1CCC(C1)(OC)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

(Tetrahedron, (1977), 33, 1113) A solution of 3-oxocyclopentanecarboxylic acid (10.013 g, 78 mmol) and trimethyl orthoformate (60.5 mL, 547 mmol) in MeOH (120 mL) was treated with acetyl chloride (7.78 mL, 109 mmol) and stirred under a nitrogen atmosphere for 5 days. The reaction solution was poured into a stirred suspension of anhydrous sodium carbonate (32 g) in pentane (250 mL) and stirred for 3 hrs. The solids were removed by filtration (2×) and concentrated under reduced pressure to give the target compound (15.4 g, 82 mmol, 105% yield) as a pale yellow oil. 1H NMR (500 MHz, CDCl3) δ ppm 3.67 (3 H, s), 3.20 (3 H, s), 3.18 (3 H, s), 2.82-2.93 (1 H, m), 2.01-2.15 (2 H, m), 1.77-2.01 (4 H, m).
Quantity
10.013 g
Type
reactant
Reaction Step One
Quantity
60.5 mL
Type
reactant
Reaction Step One
Quantity
7.78 mL
Type
reactant
Reaction Step One
Name
Quantity
120 mL
Type
solvent
Reaction Step One
Quantity
32 g
Type
reactant
Reaction Step Two
Quantity
250 mL
Type
solvent
Reaction Step Two
Yield
105%

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